Cas no 1807120-56-4 (3-Bromo-4-methylpyridine-5-acetonitrile)

• Product Name: 3-Bromo-4-methylpyridine-5-acetonitrile
• CAS No: 1807120-56-4
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4901562
• Update Time: 2023-08-20

3-Bromo-4-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methylpyridine-5-acetonitrile

• Inchi： 1S/C8H7BrN2/c1-6-7(2-3-10)4-11-5-8(6)9/h4-5H,2H2,1H3
• InChI Key： VLJNLJXDAXLYHF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(CC#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7